Cas no 860785-33-7 (4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 860785-33-7
• CID: 4661370
• Update Time: 2025-05-20

4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860785-33-7): A Comprehensive Overview

4-(4-Isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860785-33-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazol-3-one derivative exhibits unique structural features, combining an isopropylphenyl group, a nitrobenzyl moiety, and a methyl substitution, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 4-(4-isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one features a central triazolone ring, which is known for its diverse biological activities. Researchers have explored this compound's potential as a building block for small molecule inhibitors and enzyme modulators, particularly in the development of novel therapeutic agents. Its nitrobenzyl group contributes to electron-withdrawing properties, while the isopropylphenyl moiety enhances lipophilicity – characteristics that are crucial for optimizing drug-like properties.

Recent studies (2022-2023) have highlighted the growing interest in triazolone derivatives like CAS 860785-33-7 for their potential applications in addressing current medical challenges. The compound's structural flexibility allows for modifications that could target specific biological pathways, aligning with the pharmaceutical industry's focus on precision medicine and personalized therapeutics. This relevance to cutting-edge medical research makes it a compound of particular interest in academic and industrial laboratories.

From a synthetic chemistry perspective, 4-(4-isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one demonstrates interesting reactivity patterns. The presence of both electron-donating (isopropyl) and electron-withdrawing (nitro) groups creates a push-pull electronic system that influences its chemical behavior. This characteristic has been exploited in the development of novel heterocyclic compounds with tailored properties for various applications beyond pharmaceuticals, including advanced materials and specialty chemicals.

The compound's physicochemical properties have been carefully characterized to support its potential applications. With a molecular weight of 352.39 g/mol and specific structural features, it exhibits moderate solubility in organic solvents while maintaining sufficient stability for practical applications. These properties make it particularly suitable for medicinal chemistry applications where balanced lipophilicity and molecular size are critical parameters for drug development.

In the context of current research trends, CAS 860785-33-7 has been investigated for its potential role in addressing emerging health concerns. Its structural similarity to known bioactive molecules has prompted studies exploring its possible applications in areas such as anti-inflammatory agents and metabolic disorder treatments. The scientific community continues to explore its structure-activity relationships to unlock its full potential in therapeutic development.

Quality control and analytical characterization of 4-(4-isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are essential for research and development applications. The availability of high-purity samples (typically >95% purity) has facilitated its use in various experimental settings.

The commercial availability of CAS 860785-33-7 has increased in recent years, reflecting growing demand from the research community. Specialized chemical suppliers typically offer this compound in quantities ranging from milligrams to kilograms, catering to both small-scale laboratory investigations and larger-scale development projects. Proper storage conditions (generally at room temperature, protected from light and moisture) are recommended to maintain its stability over time.

From a regulatory perspective, 4-(4-isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not currently classified as a controlled substance in most jurisdictions. However, researchers should always consult local regulations and institutional policies when working with any chemical compound. The compound's safety profile continues to be evaluated as part of ongoing research efforts to fully understand its biological interactions.

Future research directions for this compound may explore its potential in emerging fields such as bioconjugation chemistry or as a building block for functional materials. The versatility of the triazolone core structure suggests numerous possibilities for structural modifications that could lead to novel applications in various scientific and industrial domains. As synthetic methodologies continue to advance, new derivatives of this compound may yield unexpected and valuable properties.

In summary, 4-(4-isopropylphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860785-33-7) represents an important chemical entity with significant potential across multiple research areas. Its unique structural features and demonstrated biological relevance position it as a valuable tool for scientists working at the intersection of chemistry, biology, and materials science. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow in the coming years.